Cas no 80388-04-1 (Mast cell degranulatingpeptide HR II (Vespa orientalis) (9CI))

Mast cell degranulating peptide HR II (Vespa orientalis) (9CI) is a bioactive peptide derived from the venom of the oriental hornet, Vespa orientalis. This peptide is known for its ability to induce mast cell degranulation, a process critical in studying immune responses, allergic reactions, and inflammatory pathways. Its well-defined structure and specificity make it a valuable tool for research in immunology and pharmacology. The peptide’s high purity and stability ensure reliable performance in experimental settings, facilitating investigations into mast cell biology and potential therapeutic targets. Its use is particularly relevant in mechanistic studies of histamine release and anaphylaxis.

Mast cell degranulatingpeptide HR II (Vespa orientalis) (9CI) structure

80388-04-1 structure

Product name:Mast cell degranulatingpeptide HR II (Vespa orientalis) (9CI)

CAS No:80388-04-1

MF:C₇₇H₁₃₅N₁₇O₁₄

MW:1523.00131917

CID:726514

Mast cell degranulatingpeptide HR II (Vespa orientalis) (9CI) Chemical and Physical Properties

Names and Identifiers

- Mast cell degranulatingpeptide HR II (Vespa orientalis) (9CI)
- Mast Cell Degranulating (MCD) Peptide HR-2
- MAST CELL DEGRANULATING PEPTIDE HR-2
- PHE-LEU-PRO-LEU-ILE-LEU-GLY-LYS-LEU-VAL-LYS-GLY-LEU-LEU-NH2
- H-PHE-LEU-PRO-LEU-ILE-LEU-GLY-LYS-LEU-VAL-LYS-GLY-LEU-LEU-NH2
- MCD PEPTIDE HR-2
- L-Phenylalanyl-L-leucyl-L-prolyl-L-leucyl-L-isoleucyl-L-leucylglycyl-L-lysyl-L-leucyl-L-valyl-L-lysylglycyl-L-leucyl-L-leucinamide (ACI)
- Mast cell degranulating peptide HR II (Vespa orientalis) (9CI)
- HR 2
- Inchi： 1S/C77H135N17O14/c1-17-50(16)65(93-73(104)59(38-47(10)11)89-74(105)61-30-25-33-94(61)77(108)60(39-48(12)13)91-67(98)52(80)40-51-26-19-18-20-27-51)76(107)90-56(35-44(4)5)69(100)83-41-62(95)84-54(29-22-24-32-79)70(101)88-58(37-46(8)9)72(103)92-64(49(14)15)75(106)86-53(28-21-23-31-78)68(99)82-42-63(96)85-57(36-45(6)7)71(102)87-55(66(81)97)34-43(2)3/h18-20,26-27,43-50,52-61,64-65H,17,21-25,28-42,78-80H2,1-16H3,(H2,81,97)(H,82,99)(H,83,100)(H,84,95)(H,85,96)(H,86,106)(H,87,102)(H,88,101)(H,89,105)(H,90,107)(H,91,98)(H,92,103)(H,93,104)/t50-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,64-,65-/m0/s1
- InChI Key： XLTWUWYATXRNPA-KXQPRXDCSA-N
- SMILES： C([C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@@H](N)CC1C=CC=CC=1)(=O)N[C@@H](CC(C)C)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CC(C)C)C(=O)NCC(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CCCCN)C(=O)NCC(=O)N[C@@H](CC(C)C)C(=O)N[C@H](C(=O)N)CC(C)C

Computed Properties

Exact Mass: 1522.04000
Hydrogen Bond Donor Count: 16
Hydrogen Bond Acceptor Count: 31
Heavy Atom Count: 108
Rotatable Bond Count: 64

Experimental Properties

PSA: 490.66000
LogP: 8.77970

Mast cell degranulatingpeptide HR II (Vespa orientalis) (9CI) Security Information

WGK Germany：3

Mast cell degranulatingpeptide HR II (Vespa orientalis) (9CI) Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce57336-5mg	Mast Cell Degranulating Peptide HR-2	80388-04-1	98%	5mg	￥0.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce57336-1mg	Mast Cell Degranulating Peptide HR-2	80388-04-1	98%	1mg	￥0.00	2023-09-07
A2B Chem LLC	AX45250-5mg	Mast Cell Degranulating (MCD) Peptide HR-2 H-Phe-Leu-Pro-Leu-Ile-Leu-Gly-Lys-Leu-Val-Lys-Gly-Leu-Leu-NH2	80388-04-1	>96%	5mg	$282.00	2024-04-19

Mast cell degranulatingpeptide HR II (Vespa orientalis) (9CI) Production Method

Production Method 1

71989-23-6

29022-11-5

68858-20-8

71989-26-9

71989-31-6

35661-60-0

35661-40-6

80388-04-1

Reaction Conditions

1.1 rt
1.2 rt
1.3 rt
1.4 rt
1.5 rt
1.6 rt
1.7 rt
1.8 Reagents: Trifluoroacetic acid , Anisole , Phenol , 1,2-Ethanedithiol , Water Solvents: Trifluoroacetic acid ; 2 h, rt

Reference

Investigating the effect of different positioning of lysine residues along the peptide chain of mastoparans for their secondary structures and biological activities

Souza, Bibiana Monson; et al, Amino Acids, 2011, 40(1), 77-90